2,6-Di-tert-butyl-4-(5,5-dimethyl-1,3-dioxan-2-yl)phenol

• CAS RN: 41715-23-5
• Molecular Formula: C20H32O3
• Molecular Weight: 320.5 g/mol
• IUPAC Name: 2,6-ditert-butyl-4-(5,5-dimethyl-1,3-dioxan-2-yl)phenol
• InChI: InChI=1S/C20H32O3/c1-18(2,3)14-9-13(10-15(16(14)21)19(4,5)6)17-22-11-20(7,8)12-23-17/h9-10,17,21H,11-12H2,1-8H3
• InChI Key: OULIPXLQCGDSIU-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC(OC1)C2=CC(=C(C(=C2)C(C)(C)C)O)C(C)(C)C)C

Description

2,6-Di-tert-butyl-4-(5,5-dimethyl-1,3-dioxan-2-yl)phenol is a useful research compound. Its molecular formula is C20H32O3 and its molecular weight is 320.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 46.9 parts of 3,5-di-tert.butyl-4-hydroxybenzaldehyde, 21 parts of 2,2-dimethyl-1,3-propane diol and 0.5 parts of 4-toluene-sulphonic acid hydrate in 300 parts of toluene is raised to boiling temperature and reacted with removal of the water of reaction in a separator. After reaction for 6 hours, 85 parts of ethyl acetate are added. The reaction solution is dried over potassium carbonate and the solvent distilled, after which 60 parts of the crude product are obtained. This is recrystallized from hexane to give 2-(4'-hydroxy-3',5'-di-tert.butyl phenyl)-5,5-dimethyl-1,3-dioxane of formula IV, ##SPC3##